Cas no 1537778-41-8 (2-(4-fluoro-2-methoxyphenyl)ethanethioamide)

• Product Name: 2-(4-fluoro-2-methoxyphenyl)ethanethioamide
• CAS No: 1537778-41-8
• MF: C₉H₁₀FNOS
• MW: 199.2452044487
• CID: 5824203
• PubChem ID: 82670803
• Update Time: 2025-05-20

2-(4-fluoro-2-methoxyphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-2-methoxyphenyl)ethanethioamide
• EN300-1840995
• 1537778-41-8

• Inchi： 1S/C9H10FNOS/c1-12-8-5-7(10)3-2-6(8)4-9(11)13/h2-3,5H,4H2,1H3,(H2,11,13)
• InChI Key： OJVHDTBAXCZWEH-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(=CC=1OC)F)N

Computed Properties

• Exact Mass: 199.04671328g/mol
• Monoisotopic Mass: 199.04671328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-fluoro-2-methoxyphenyl)ethanethioamide

2-(4-Fluoro-2-methoxyphenyl)ethanethioamide: A Comprehensive Overview

The compound with CAS No 1537778-41-8, known as 2-(4-fluoro-2-methoxyphenyl)ethanethioamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluoro and methoxy groups, along with an ethanethioamide functional group. The fluoro and methoxy substituents on the phenyl ring contribute to its distinct chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-(4-fluoro-2-methoxyphenyl)ethanethioamide in drug discovery. The molecule's ability to interact with specific biological targets has been explored in-depth, particularly in the context of its role as a potential therapeutic agent. Researchers have reported that the fluoro group enhances the compound's lipophilicity, which is crucial for its bioavailability. Additionally, the methoxy group plays a significant role in modulating the compound's electronic properties, thereby influencing its reactivity and selectivity.

The synthesis of 2-(4-fluoro-2-methoxyphenyl)ethanethioamide involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods involves the nucleophilic substitution of an appropriate precursor with thioamide functionality. The introduction of the fluoro and methoxy groups is typically achieved through directed metallation or substitution reactions, ensuring high regioselectivity. These steps are critical to obtaining the desired product with high purity and yield.

In terms of applications, 2-(4-fluoro-2-methoxyphenyl)ethanethioamide has shown promise in several areas. For instance, it has been investigated as a potential inhibitor of certain enzymes involved in metabolic pathways. Its ability to bind to these enzymes with high affinity suggests that it could serve as a lead compound for developing novel therapeutic agents. Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for drug delivery systems.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 2-(4-fluoro-2-methoxyphenyl)ethanethioamide. Molecular docking studies have revealed that the compound exhibits favorable interactions with key residues in target proteins, which could be exploited for designing more potent analogs. These findings underscore the importance of understanding the relationship between molecular structure and biological activity when developing new drugs.

Another area where 2-(4-fluoro-2-methoxyphenyl)ethanethioamide has shown potential is in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and sensors. The presence of electron-withdrawing groups like fluoro and electron-donating groups like methoxy creates a balance that can be tailored for specific applications. This dual functionality opens up new avenues for its use in advanced materials.

In conclusion, 2-(4-fluoro-2-methoxyphenyl)ethanethioamide (CAS No 1537778-41-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in chemical synthesis and computational modeling, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and practical applications.